Cas no 1391732-86-7 (1-(1-fluorocyclohexyl)methanamine hydrochloride)

• Product Name: 1-(1-fluorocyclohexyl)methanamine hydrochloride
• CAS No: 1391732-86-7
• MF: C₇H₁₅ClFN
• MW: 167.652104616165
• MDL: MFCD23378514
• CID: 4593426
• PubChem ID: 71306229
• Update Time: 2025-06-11

1-(1-fluorocyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Fluorocyclohexyl)methanamine hydrochloride
• (1-FLUOROCYCLOHEXYL)METHANAMINE HCL
• (1-fluorocyclohexyl)methanamine;hydrochloride
• AM806258
• 1-(1-fluorocyclohexyl)methanamine hydrochloride
• F8888-6591
• AS-42618
• (1-Fluorocyclohexyl)methanaminehydrochloride
• 1391732-86-7
• AKOS026744825
• EN300-195603
• CS-0038542
• SCHEMBL19744210
• MFCD23378514

• MDL： MFCD23378514
• Inchi： 1S/C7H14FN.ClH/c8-7(6-9)4-2-1-3-5-7;/h1-6,9H2;1H
• InChI Key： XNYYXNUIHBZYFA-UHFFFAOYSA-N
• SMILES： Cl.FC1(CN)CCCCC1

Computed Properties

• Exact Mass: 167.0877053g/mol
• Monoisotopic Mass: 167.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 86.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 1-(1-fluorocyclohexyl)methanamine hydrochloride

Introduction to 1-(1-fluorocyclohexyl)methanamine hydrochloride (CAS No. 1391732-86-7)

1-(1-fluorocyclohexyl)methanamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1391732-86-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a fluorocyclohexyl moiety attached to an amine group, which is further salted with hydrochloride. The unique structural features of this molecule make it a promising candidate for various applications, particularly in medicinal chemistry and drug discovery.

The fluorine atom in the 1-fluorocyclohexyl group introduces a level of metabolic stability and electronic properties that can influence the compound's pharmacokinetic behavior. This feature is particularly valuable in the design of bioactive molecules, where modulating metabolic pathways and enhancing binding affinity are critical considerations. The amine functionality provides a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability and improved pharmacological properties. Studies have demonstrated that fluorine atoms can increase the lipophilicity of molecules, thereby facilitating their penetration across biological membranes. Additionally, fluorine substitution can lead to increased resistance to enzymatic degradation, extending the half-life of therapeutic agents. The 1-(1-fluorocyclohexyl)methanamine hydrochloride structure exemplifies these principles, making it a versatile scaffold for developing novel pharmacological entities.

Current research in medicinal chemistry increasingly focuses on leveraging structural diversity to overcome challenges associated with drug resistance and side effects. The 1-fluorocyclohexyl moiety has been explored in various contexts, including the development of antiviral and anticancer agents. For instance, recent studies have highlighted its potential in designing inhibitors targeting specific enzymes involved in viral replication or cancer cell proliferation. The hydrochloride salt form of this compound enhances its solubility, which is a crucial factor for formulation development and improving oral bioavailability.

The synthesis of 1-(1-fluorocyclohexyl)methanamine hydrochloride involves multi-step organic transformations, typically starting from commercially available precursors such as cyclohexanone or 1-fluoro-1-cyclohexanol. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity where necessary. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the growing sophistication of modern organic chemistry.

From a pharmacological perspective, the amine group in 1-(1-fluorocyclohexyl)methanamine hydrochloride serves as a key interaction site with biological targets such as enzymes or receptors. modifications at this position can fine-tune binding affinity and selectivity, which are critical parameters for drug efficacy. Computational modeling and structure-based drug design approaches have been instrumental in rationalizing these interactions and predicting the behavior of analogs derived from this core structure.

The hydrochloride salt form is particularly advantageous in pharmaceutical applications due to its stability and ease of handling. This salt form ensures consistent drug delivery profiles and enhances compatibility with various formulation matrices. Furthermore, the presence of fluorine atoms often contributes to favorable pharmacokinetic properties, such as reduced clearance rates and prolonged systemic exposure.

In conclusion,1-(1-fluorocyclohexyl)methanamine hydrochloride represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new possibilities for utilizing this compound as a building block or lead molecule in drug discovery efforts. As our understanding of molecular interactions evolves, compounds like this are poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.